7',8-dimethoxy-2H,2'H-[3,4'-bichromene]-2,2'-dione

• IUPAC Name: 8-methoxy-3-(7-methoxy-2-oxochromen-4-yl)chromen-2-one
• InChI: InChI=1S/C20H14O6/c1-23-12-6-7-13-14(10-18(21)25-17(13)9-12)15-8-11-4-3-5-16(24-2)19(11)26-20(15)22/h3-10H,1-2H3
• InChI Key: WCFGPFBSJZYJML-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=CC(=O)O2)C3=CC4=C(C(=CC=C4)OC)OC3=O
• Molecular Formula: C20H14O6
• Molecular Weight: 350.3 g/mol

Description

This compound is a derivative of esculetin, synthesized via the selective cleavage of the methylene bridge in sabandin, a naturally occurring and easily synthetically accessible methoxylated coumarin. It has potential medicinal and therapeutic applications.

Synthesis Analysis

The synthesis of this compound involves the use of acetoxylation of the methylenedioxy group with lead tetraacetate. The starting compound, natural coumarin sabandin, was prepared from 5-allyl-4,7-dimethoxybenzo[d][1,3]dioxole (apiol), which is available from parsley and dill seed extracts.

Molecular Structure Analysis

The structure of the compound was confirmed by 1H and 13C NMR spectra.

Chemical Reactions Analysis

During the reaction, a brown solution was stirred at 80 °C for 60 hours.

Scientific Research Applications

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Future Directions

The compound is considered as a derivative of both natural coumarins esculetin and sabandin, and it’s suggested that it could be used to synthesize new multifunctional coenzyme Q0 analogs.

Mechanism of Action

Target of Action

Similar compounds have been shown to target cancer cells, particularly those involved in chronic myeloid leukemia .

Mode of Action

It’s known that similar compounds exert their effects by interacting with cancer cells and inducing cell cycle arrest . This prevents the cells from entering mitosis, thereby inhibiting their proliferation .

Biochemical Pathways

Related compounds have been shown to affect the cell cycle and cytokine production . They can upregulate the production of cytokines IL-6 and IL-12/2, which play crucial roles in immune response .

Result of Action

The 7’,8-dimethoxy-2H,2’H-[3,4’-bichromene]-2,2’-dione compound has been shown to exert noteworthy cytotoxic effects against K562 cells, a chronic myeloid leukemia cell line . It inhibits the clonal proliferation of these cells while displaying minimal toxicity to normal cells .